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Compound of Interest

Compound Name: FD-1080

Cat. No.: B12296719

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FD-1080 is a heptamethine cyanine dye that functions as a near-infrared (NIR-II) fluorophore,

with excitation and emission maxima in the second near-infrared window (1000-1700 nm).[1][2]

[3][4][5] This property makes it an invaluable tool for deep-tissue in vivo imaging, offering high

resolution and low background interference due to reduced light scattering and tissue

autofluorescence at these wavelengths.[6][7] This technical guide provides a comprehensive

overview of the commercial sources, availability, and key technical data for FD-1080, along with

detailed experimental protocols for its application in biomedical research.

Commercial Availability
FD-1080 is available from several commercial suppliers. The following table summarizes the

offerings from prominent vendors.
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Supplier
Catalog
Number

Unit Size(s) Purity Price (USD)

MedchemExpres

s
HY-133852

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

96.10%
Contact for

pricing

InvivoChem V20948 1 mg, 5 mg ≥98%
Contact for

pricing

CD Bioparticles CDRXL24-124-L 25 mg, 50 mg
>90% (HPLC,

NMR)

$2400 (for 50

mg)

Ruixibiotech R-R-0015 1 mg, 5 mg >90%
$609 (for 1 mg),

$1798 (for 5 mg)

Technical Specifications
A summary of the key technical specifications for FD-1080 is provided in the table below.
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Property Value Source

Molecular Formula C40H38ClN2NaO6S2 [1][3][4]

Molecular Weight 765.31 g/mol [1][3][4]

CAS Number 1151666-58-8 [1][3][4]

Excitation Maximum (Ex) ~1064 nm [1]

Emission Maximum (Em) ~1080 nm [1]

Quantum Yield
0.31% (in ethanol), up to

5.94% with FBS
[1][8]

Appearance Brown to black solid [1]

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month. Store protected from

light and moisture.

[2][4]

Solubility Soluble in DMSO. [2]

Mechanism of Action
FD-1080 is primarily utilized as a fluorescent probe for in vivo and in vitro imaging.[1][2][3][4] It

does not have a known specific biological target or mechanism of action in terms of modulating

signaling pathways. Its utility lies in its photophysical properties, which allow for high-resolution

visualization of biological structures and processes in the NIR-II window.[6][7] The

heptamethine core structure is designed to shift its absorption and emission into the NIR-II

region, while the sulfonic acid groups enhance its water solubility and stability.[8]

Experimental Protocols
In Vivo Imaging Protocol (Mouse Model)
This protocol is adapted from supplier recommendations and published literature for deep-

tissue imaging.[2][7]
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1. Preparation of FD-1080 Working Solution:

Prepare a 10 mM stock solution of FD-1080 in DMSO. It is recommended to aliquot and

store this stock solution at -80°C, protected from light.[2]

For the working solution, dilute the stock solution with pre-warmed sterile PBS to a final

concentration of 80 µM.[2][5]

Sterilize the working solution by passing it through a 0.2 µm filter. Prepare this solution fresh

before each use.[2][5]

2. Animal Administration:

Administer 200 µL of the 80 µM FD-1080 working solution to the mouse via intravenous

injection.[2][5]

3. In Vivo Imaging:

After 10-20 minutes post-injection, perform in vivo imaging using an appropriate NIR-II

imaging system equipped with a 1064 nm laser for excitation and a suitable long-pass filter

for emission collection.[2][5][7]
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stock solution in DMSO
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in sterile PBS (pre-warmed)

Sterile filter (0.2 µm)

Intravenous injection
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Incubate for 10-20 minutes

NIR-II Imaging
(Ex: 1064 nm)
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In Vivo Imaging Workflow for FD-1080

In Vitro Cell Staining Protocol
This protocol is suitable for staining both suspension and adherent cells for analysis by

fluorescence microscopy or flow cytometry.[2][5]

1. Preparation of FD-1080 Working Solution:

Prepare a 10 mM stock solution in DMSO and store at -80°C.
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Dilute the stock solution in pre-warmed PBS to a final working concentration of 2-10 µM. The

optimal concentration should be determined empirically.

Sterile filter the working solution.

2. Cell Preparation:

Suspension Cells: Centrifuge to collect cells and wash twice with PBS.

Adherent Cells: Remove culture medium, detach cells using trypsin, centrifuge to collect, and

wash twice with PBS.

3. Staining:

Resuspend the cell pellet in 1 mL of the FD-1080 working solution.

Incubate at room temperature for 10-30 minutes, protected from light.

4. Washing:

Centrifuge the stained cells at 400 g for 4 minutes at 4°C and discard the supernatant.

Wash the cells twice with PBS.

5. Analysis:

Resuspend the final cell pellet in 1 mL of serum-free medium or PBS.

Analyze the cells using a fluorescence microscope or a flow cytometer with appropriate NIR

excitation and emission filters.
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In Vitro Cell Staining Workflow

Preparation of FD-1080 Labeled Liposomes
This protocol describes the preparation of liposomes incorporating FD-1080.[1][5]

1. Lipid Film Formation:

Dissolve FD-1080 (0.1 mg), phosphatidylcholine (20 mg), and cholesterol (5 mg) in a

chloroform/methanol (5:1 v/v) solution.
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Evaporate the solvent using a rotary evaporator at 37°C to form a thin lipid film on the flask

wall.

Further dry the film under a stream of nitrogen for 5 minutes to remove residual solvent.

2. Hydration and Liposome Formation:

Add 5 mL of PBS (0.5 M, pH 6.5) to the flask containing the lipid film.

Disperse the film by vortexing or sonication to form a uniform liposome suspension.

Dissolve FD-1080, Phosphatidylcholine,
and Cholesterol in Chloroform/Methanol

Evaporate solvent to form a thin lipid film
(Rotary Evaporator, 37°C)

Dry film under Nitrogen

Hydrate film with PBS (pH 6.5)

Disperse to form liposomes
(Vortex/Sonication)

Click to download full resolution via product page

FD-1080 Liposome Preparation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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